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Get Quote

The following table summarizes the core information on this adverse effect for researchers and clinicians.

Aspect Summary for Troubleshooting & FAQs

Primary
Association

Adefovir dipivoxil (ADV)-associated Fanconi syndrome [1] [2].

Clinical
Presentation

Progressive limb weakness, sensory abnormalities (e.g., coldness, heaviness,

burning sensations) [1].

| Key Diagnostic Findings | EMG/NCS: Confirms multiple peripheral nerve damages [1]. Lab Tests:

Hypophosphatemia, hypokalemia, metabolic acidosis, glycosuria, proteinuria [1]. | | Proposed Mechanism |

ADV impairs proximal renal tubule function → Fanconi syndrome → chronic loss of

phosphate/electrolytes → hypophosphatemia → impaired cellular energy metabolism & nerve function →

peripheral neuropathy [1]. | | Management & Resolution | 1. Substitute ADV with an alternative antiviral

(e.g., entecavir). 2. Supplement phosphate and other electrolytes. 3. Monitor EMG & labs; significant

improvement can be seen within 5-6 months [1]. |

Experimental Data & EMG Parameters

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 5 Tech Support

https://www.smolecule.com/products/s598842?utm_src=pdf-body
https://www.smolecule.com/products/s598842?utm_src=pdf-interest
https://pmc.ncbi.nlm.nih.gov/articles/PMC12354571/
https://bmcpharmacoltoxicol.biomedcentral.com/articles/10.1186/s40360-018-0212-7
https://pmc.ncbi.nlm.nih.gov/articles/PMC12354571/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12354571/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12354571/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12354571/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12354571/
https://www.smolecule.com/products/s598842?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


For researchers designing studies or analyzing cases, the following table provides quantitative EMG and

laboratory data from a published case report, showing significant improvement after intervention [1].

Parameter
Jul 2023
(Diagnosis)

Jan 2024 (Follow-
up)

Reference
Range

Nerve
Tested

Phosphate (mmol/L) 0.24 0.94 0.85–1.51 -

CMAP - Peroneal Nerve
(mV)

2.2 (Right) / ND

(Left)

1.7 (Right) / 2.3

(Left)

- Peroneal

MCV - Peroneal Nerve
(m/s)

33 (Right) / ND

(Left)

34 (Right) / 32

(Left)

- Peroneal

CMAP - Tibial Nerve
(mV)

3.4 (Left) / 3.7

(Right)

3.9 (Left) / 3.3

(Right)

- Tibial

SNAP - Sural Nerve
(μV)

12 (Left) / 5 (Right) 13.2 (Left) / 16.9

(Right)

- Sural

Abbreviations: CMAP: Compound Muscle Action Potential; MCV: Motor Conduction Velocity; SNAP:

Sensory Nerve Action Potential; ND: Not Detected.

Diagnostic & Experimental Protocol

Based on the case report, here is a recommended workflow for diagnosing and investigating ADV-associated

peripheral neuropathy.

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 5 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC12354571/
https://www.smolecule.com/products/s598842?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Patient presents with
progressive limb weakness
or sensory abnormalities

Review patient history
for long-term ADV use
(typically >4-5 years)

Conduct laboratory analysis
for Fanconi syndrome:

- Serum phosphate, potassium
- Urine glucose, protein

- Arterial blood gas

Perform Electromyography (EMG)
and Nerve Conduction Studies (NCS)

to confirm peripheral neuropathy
and establish baseline

Correlate findings:
Fanconi Syndrome + Peripheral Neuropathy

in context of ADV therapy

Implement intervention:
1. Substitute ADV with entecavir

2. Initiate phosphate supplementation

Monitor patient response:
Repeat EMG/NCS and lab tests

at 5-6 month intervals

 Follow-up
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Click to download full resolution via product page

Key Takeaways for Your Content

Primary Cause: Peripheral neuropathy is not a direct effect of adefovir but a consequence of drug-
induced Fanconi syndrome leading to hypophosphatemia [1].
Confirmation: Diagnosis requires corroborating EMG findings with laboratory evidence of renal

tubular dysfunction [1].
Reversibility: The condition is treatable; neurological and EMG parameters show significant
improvement upon ADV discontinuation and supplementation [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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